Cas no 66567-34-8 (N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A)

• Product Name: N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A
• CAS No: 66567-34-8
• CID: 4715820
• Update Time: 2025-07-10

N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A Chemical and Physical Properties

Names and Identifiers

• N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A

Additional information on N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A

N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A (CAS No. 66567-34-8): A Comprehensive Overview

N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A (CAS No. 66567-34-8) is a complex and highly specialized compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, derived from the aminoglycoside antibiotic kanamycin A, is characterized by its unique structural modifications, which enhance its pharmacological properties and broaden its potential applications in both research and clinical settings.

The structure of N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A is intricate, featuring multiple functional groups that contribute to its biological activity. The streptamino groups, in particular, are crucial for its binding affinity to bacterial ribosomes, which is a key mechanism of action for aminoglycoside antibiotics. The carboxybenzyl and gluco moieties further modify the compound's solubility, stability, and bioavailability, making it a valuable tool in the development of novel therapeutic agents.

Recent research has highlighted the potential of N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A in addressing multidrug-resistant bacterial infections. Studies have shown that this compound exhibits enhanced antibacterial activity against a range of Gram-positive and Gram-negative bacteria, including those resistant to conventional antibiotics. This is particularly significant given the growing global threat of antibiotic resistance, which has prompted an urgent need for new and effective antimicrobial agents.

In addition to its antibacterial properties, N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A has been investigated for its potential as a drug delivery system. The modified structure allows for targeted delivery to specific cellular compartments, potentially reducing systemic side effects and improving therapeutic outcomes. This makes it an attractive candidate for the development of advanced drug delivery platforms, especially in the treatment of chronic infections and other complex diseases.

The synthesis of N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A involves a series of multi-step reactions that require precise control over reaction conditions and purification techniques. Researchers have developed efficient synthetic routes that minimize by-products and maximize yield, making the compound more accessible for large-scale production. These advancements in synthesis have paved the way for further exploration of its biological activities and potential applications.

One of the key challenges in the development of N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A is optimizing its pharmacokinetic properties. Studies have focused on enhancing its stability in biological fluids, improving its permeability across cellular membranes, and extending its half-life in vivo. These efforts aim to improve the compound's therapeutic index and reduce the frequency of administration required for effective treatment.

Another area of interest is the mechanism of action of N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A. Research has shown that it binds to the 30S ribosomal subunit of bacteria, interfering with protein synthesis and leading to cell death. However, the exact molecular interactions involved in this process are still being elucidated. Understanding these mechanisms at a deeper level could provide insights into how to further enhance the compound's efficacy and reduce resistance development.

Furthermore, clinical trials are underway to evaluate the safety and efficacy of N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A in human subjects. Preliminary results have been promising, with the compound demonstrating good tolerability and significant antibacterial activity against multidrug-resistant pathogens. These findings have generated considerable excitement among researchers and clinicians alike, as they suggest that this compound could play a crucial role in combating antibiotic-resistant infections.

In conclusion, N3(streptamino)-HABA(N-Carboxybenzyl) N(6-gluco),N1-(streptamino) diCarboxybenzyl Kanamycin A (CAS No. 66567-34-8) represents a promising advancement in the field of antimicrobial research. Its unique structural features, enhanced biological activity, and potential for targeted drug delivery make it a valuable asset in the ongoing battle against drug-resistant bacteria. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both scientific understanding and clinical practice.